Cas no 89930-03-0 (Benzaldehyde, 2-methyl-3-(3-pyridinyl)-)

• Product name: Benzaldehyde, 2-methyl-3-(3-pyridinyl)-
• CAS No: 89930-03-0
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 585070
• PubChem ID: 13245934

Benzaldehyde, 2-methyl-3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methyl-3-(3-pyridinyl)-
• 2-methyl-3-pyridin-3-ylbenzaldehyde
• A1-62762
• 2-Methyl-3-(pyridin-3-yl)benzaldehyde
• SB53379
• 89930-03-0
• DTXSID20531649
• SCHEMBL11071868

• Inchi： InChI=1S/C13H11NO/c1-10-12(9-15)4-2-6-13(10)11-5-3-7-14-8-11/h2-9H,1H3
• InChI Key： JTMLILMIHSTUJB-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1C2=CN=CC=C2)C=O

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Benzaldehyde, 2-methyl-3-(3-pyridinyl)-

Benzaldehyde, 2-methyl-3-(3-pyridinyl) - CAS No 89930-03-0

Benzaldehyde, 2-methyl-3-(3-pyridinyl), also known by its CAS number 89930-03-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a pyridine ring. The presence of the pyridine group introduces interesting electronic and steric properties, making this compound a valuable tool in various chemical and biological studies.

The molecular structure of Benzaldehyde, 2-methyl-3-(3-pyridinyl) consists of a benzene ring substituted with an aldehyde group at position 1 and a pyridine ring at position 2. The pyridine ring itself is substituted with a methyl group at position 3. This arrangement creates a molecule with both aromatic and heterocyclic features, which can influence its reactivity and bioavailability.

Recent studies have highlighted the potential of Benzaldehyde, 2-methyl-3-(3-pyridinyl) as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents. The compound's ability to modulate inflammatory pathways makes it a promising candidate for drug discovery efforts targeting conditions such as arthritis and cardiovascular diseases.

In addition to its pharmacological applications, Benzaldehyde, 2-methyl-3-(3-pyridinyl) has also been investigated for its potential in agrochemicals. Its ability to interact with specific enzymes involved in plant defense mechanisms suggests that it could be used to develop eco-friendly pesticides or growth regulators. This aligns with the growing demand for sustainable agricultural practices.

The synthesis of Benzaldehyde, 2-methyl-3-(3-pyridinyl) typically involves multi-step reactions, often utilizing coupling agents or transition metal catalysts. Recent advancements in catalytic methods have made the synthesis more efficient and scalable, which is crucial for industrial applications.

From an analytical standpoint, the characterization of Benzaldehyde, 2-methyl-3-(3-pyridinyl) has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards in its production.

In conclusion, Benzaldehyde, 2-methyl-3-(3-pyridinyl) (CAS No: 89930-03-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an exciting subject for ongoing research. As new findings emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.